Cas no 61837-46-5 (2-Bromo-4-methylpentanoic Acid Methyl Ester)

• Product Name: 2-Bromo-4-methylpentanoic Acid Methyl Ester
• CAS No: 61837-46-5
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• MDL: MFCD00043896
• CID: 464987
• PubChem ID: 12957039
• Update Time: 2025-04-19

2-Bromo-4-methylpentanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-methylpentanoate
• 2-Bromo-4-methylpentanoic Acid Methyl Ester
• Pentanoic acid, 2-bromo-4-methyl-, methyl ester
• AT31666
• SRPGFJDOALJGMR-UHFFFAOYSA-N
• MFCD00043896
• 2-bromo-4-methyl-pentanoic acid methyl ester
• EN300-207798
• 61837-46-5
• FT-0762181
• Methyl2-bromo-4-methylpentanoate
• Methyl-2-bromo-4-methylpentanoate
• 2-bromo-4-methyl valeric acid methyl ester
• SCHEMBL936362
• 2-Bromo-4-methylpentanoic Acid Methyl Ester;
• DA-04372

• MDL： MFCD00043896
• Inchi： 1S/C7H13BrO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4H2,1-3H3
• InChI Key： SRPGFJDOALJGMR-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters